N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine

• Molecular Formula: C15H15F2N
• Molecular Weight: 247.28 g/mol
• IUPAC Name: 2-(2-fluorophenyl)-N-[(2-fluorophenyl)methyl]ethanamine
• InChI: InChI=1S/C15H15F2N/c16-14-7-3-1-5-12(14)9-10-18-11-13-6-2-4-8-15(13)17/h1-8,18H,9-11H2
• InChI Key: JSAUMQIKFZYWHY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CCNCC2=CC=CC=C2F)F

Description

N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine, also known as 2-FEA, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive substance that has been studied for its potential use in scientific research. The compound is structurally similar to other phenethylamines such as amphetamine and methamphetamine, but its effects on the body and brain are not fully understood.

Mechanism of Action

The exact mechanism of action of N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters into the presynaptic neuron, leading to an increase in their concentration in the synaptic cleft and ultimately enhancing their effects on the postsynaptic neuron.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects on the body, including increased heart rate and blood pressure, as well as changes in body temperature and respiration. It has also been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine in scientific research is its high affinity for dopamine and serotonin receptors, which makes it a useful tool for investigating the role of these neurotransmitters in the brain. However, one limitation is that its effects on the body and brain are not fully understood, which makes it difficult to interpret the results of experiments using this compound.

Future Directions

There are several future directions for research on N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine. One area of interest is its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its role in the development of addiction and substance abuse. Further research is needed to fully understand the effects of this compound on the body and brain and its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine involves the reaction of 2-fluorobenzaldehyde with 2-fluoro-phenyl-ethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through a series of chromatography steps to obtain pure this compound.

Scientific Research Applications

N-(2-fluorobenzyl)-2-(2-fluorophenyl)ethanamine has been studied for its potential use in scientific research as a tool to investigate the role of neurotransmitters such as dopamine and serotonin in the brain. It has been shown to have a high affinity for both dopamine and serotonin receptors, which suggests that it may have potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.